2-methyl-3-[(methylsulfonyl)amino]benzamide
Overview
Description
2-methyl-3-[(methylsulfonyl)amino]benzamide, also known as MMSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-methyl-3-[(methylsulfonyl)amino]benzamide is not fully understood. However, it is believed that 2-methyl-3-[(methylsulfonyl)amino]benzamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and receptors. For example, 2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to exhibit several biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains. In addition, 2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the proliferation of certain tumor cells. Furthermore, 2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of carbonic anhydrase and acetylcholinesterase, which makes it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
2-methyl-3-[(methylsulfonyl)amino]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. In addition, 2-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied, which makes it a well-characterized compound. However, 2-methyl-3-[(methylsulfonyl)amino]benzamide also has some limitations. For example, its mechanism of action is not fully understood, which makes it difficult to predict its pharmacological effects in vivo.
Future Directions
There are several future directions for the study of 2-methyl-3-[(methylsulfonyl)amino]benzamide. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential applications in the treatment of cancer. Furthermore, future studies could focus on elucidating the mechanism of action of 2-methyl-3-[(methylsulfonyl)amino]benzamide and identifying its molecular targets.
Scientific Research Applications
2-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit antibacterial, antifungal, and antitumor properties. In addition, 2-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase, which makes it a potential candidate for the treatment of neurological disorders.
properties
IUPAC Name |
3-(methanesulfonamido)-2-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3S/c1-6-7(9(10)12)4-3-5-8(6)11-15(2,13)14/h3-5,11H,1-2H3,(H2,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMIWRHZPDLCEJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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